Cas no 70262-57-6 (Benzo[b]thiophene-2-carbonyl chloride, 3-chloro-5,6-dimethoxy-)
70262-57-6 structure
Product Name:Benzo[b]thiophene-2-carbonyl chloride, 3-chloro-5,6-dimethoxy-
CAS No:70262-57-6
MF:C11H8Cl2O3S
MW:291.150420188904
CID:547518
PubChem ID:11033619
Update Time:2025-04-19
Benzo[b]thiophene-2-carbonyl chloride, 3-chloro-5,6-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene-2-carbonyl chloride, 3-chloro-5,6-dimethoxy-
- 3-chloro-5,6-dimethoxy-1-benzothiophene-2-carbonyl chloride
- FPOJTIOYSDDNKZ-UHFFFAOYSA-N
- DTXSID50452752
- 3-Chloro-5,6-dimethoxy-benzo[b]thiophene-2-carbonyl chloride
- SCHEMBL1609773
- 70262-57-6
-
- Inchi: 1S/C11H8Cl2O3S/c1-15-6-3-5-8(4-7(6)16-2)17-10(9(5)12)11(13)14/h3-4H,1-2H3
- InChI Key: FPOJTIOYSDDNKZ-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)Cl)SC2C=C(C(=CC=21)OC)OC
Computed Properties
- Exact Mass: 289.95724
- Monoisotopic Mass: 289.9571207g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 63.8Ų
Experimental Properties
- PSA: 35.53
Benzo[b]thiophene-2-carbonyl chloride, 3-chloro-5,6-dimethoxy- Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
70262-57-6 (Benzo[b]thiophene-2-carbonyl chloride, 3-chloro-5,6-dimethoxy-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk